Cas no 1396855-97-2 (2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide)

• Product Name: 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide
• CAS No: 1396855-97-2
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5889882
• PubChem ID: 71794905
• Update Time: 2025-06-25

2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)acetamide
• 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide
• 1396855-97-2
• F6257-2742
• 2-phenoxy-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)acetamide
• AKOS024545645
• VU0541842-1

• Inchi： 1S/C16H18N4O2/c21-16(11-22-13-6-2-1-3-7-13)19-14-10-15(18-12-17-14)20-8-4-5-9-20/h1-3,6-7,10,12H,4-5,8-9,11H2,(H,17,18,19,21)
• InChI Key： TWGCZXAFUDXLCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCC2)=NC=N1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide

Introduction to 2-Phenoxy-N-[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]acetamide (CAS No. 1396855-97-2)

2-Phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide, with the CAS number 1396855-97-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a phenoxy group and a pyrrolidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various biological and medical research studies.

The chemical structure of 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide can be described as follows: it consists of an acetamide backbone with a phenoxy substituent at the 2-position and a pyrimidine ring linked to the acetamide nitrogen. The pyrimidine ring is further substituted at the 6-position with a pyrrolidine group. This intricate arrangement of functional groups imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have explored the potential of 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key enzymes in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The selective inhibition of these kinases by 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its enzymatic inhibition properties, 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide has also shown promise in modulating other biological processes. For example, it has been studied for its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. This property makes it a candidate for treating conditions such as rheumatoid arthritis and other autoimmune diseases where inflammation plays a central role.

The pharmacokinetic profile of 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide is another important aspect that has been extensively investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, which is advantageous for drug development as it allows for convenient dosing regimens. Furthermore, the compound's stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide in various disease models. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have sparked interest among researchers and pharmaceutical companies, leading to increased investment in further development and optimization of this compound.

In conclusion, 2-phenoxy-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]acetamide (CAS No. 1396855-97-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.